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Compound of Interest

DIETHYL(TRIMETHYLSILYLMET
HYL)MALONATE

Cat. No. B100812

Compound Name:

Disclaimer: No specific Safety Data Sheet (SDS) for Diethyl(trimethylsilylmethyl)malonate
(CAS No. 17962-38-8) is publicly available. This guide has been compiled using safety data
from the closely related compound, Diethyl Malonate (CAS No. 105-53-3), and general safety
precautions for organosilicon compounds. The toxicological properties of
Diethyl(trimethylsilylmethyl)malonate have not been thoroughly investigated, and therefore,
this compound should be handled with extreme caution. Researchers, scientists, and drug
development professionals should treat it as a potentially hazardous substance.

Chemical Identification and Physical Properties

This section summarizes the known physical and chemical properties of
Diethyl(trimethylsilylmethyl)malonate and its parent compound, Diethyl Malonate.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b100812?utm_src=pdf-interest
https://www.benchchem.com/product/b100812?utm_src=pdf-body
https://www.benchchem.com/product/b100812?utm_src=pdf-body
https://www.benchchem.com/product/b100812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Diethyl(trimethylsilylmethy

Property Diethyl Malonate
)malonate
CAS Number 17962-38-8[1] 105-53-3[2][3]
Molecular Formula C11H2204Si[4] C7H1204[5]
Molecular Weight 246.378 g/mol [4] 160.17 g/mol
Appearance Not available Colorless liquid[3]
Boiling Point Not available 199 °C/390.2 °F[3]
Melting Point Not available -50 °C / -58 °F

] ) 93 °C/199.4 °F (Combustible
Flash Point Not available

liquid)[3]
Density Not available 1.055 g/cm3
N ] Partially soluble in cold water.
Solubility Not available

[6]

Hazard Identification and GHS Classification
(Inferred)

The hazard classification for Diethyl(trimethylsilylmethyl)malonate is not established. The
following is an inferred classification based on Diethyl Malonate and general knowledge of
organosilicon compounds. The trimethylsilylmethyl group may introduce additional,
uncharacterized hazards. For instance, some trimethylsilyl compounds have been linked to
respiratory and reproductive toxicity.[7]

Hazard Class Hazard Statement Signal Word Pictogram
Flammable Liquids, H227: Combustible ]

o Warning[2] GHSO07
Category 4 liquid[2][8]
Serious Eye

o H319: Causes serious ]
Damage/Eye lIrritation, o Warning[2] GHSO07
eye irritation[2][8]
Category 2A
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Potential Health Effects:
o Eye Contact: May cause serious eye irritation.[2]

o Skin Contact: May cause skin irritation. Prolonged or repeated contact may lead to
dermatitis.

 Inhalation: May cause respiratory tract irritation. Due to the presence of the
trimethylsilylmethyl group, which is found in known respiratory toxicants like
trimethylsilyldiazomethane, inhalation should be scrupulously avoided.[7][9]

Ingestion: May be harmful if swallowed.

Handling and Storage Precautions

Given the unknown specific toxicity of Diethyl(trimethylsilylmethyl)malonate, stringent
adherence to safe laboratory practices is mandatory.

3.1. Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[10][11]

o Ensure safety showers and eyewash stations are readily accessible.[12]

3.2. Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[10]

» Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).[10][11]

» Respiratory Protection: If there is a risk of generating aerosols or vapors, a NIOSH-approved
respirator should be used.[10]

3.3. General Hygiene

e Wash hands thoroughly after handling.[2]
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» Do not eat, drink, or smoke in the laboratory.[10]

o Contaminated clothing should be removed and laundered before reuse.

3.4. Storage

o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5][10]
o Keep containers tightly closed.

o Store separately from strong oxidizing agents, acids, and bases.[5]

Experimental Protocols: Safe Handling Workflow

The following is a generalized workflow for handling Diethyl(trimethylsilyimethyl)malonate in
a research setting.

e Preparation and Planning:

o

Conduct a thorough risk assessment for the planned experiment.

o

Review all available safety information for the reactants, solvents, and products.

[¢]

Ensure all necessary PPE is available and in good condition.

[e]

Prepare the work area by ensuring it is clean and uncluttered.

» Handling and Reaction Setup:

o

Perform all manipulations of the compound within a chemical fume hood.

[¢]

Use appropriate glassware and equipment, inspecting for any defects before use.

[¢]

Ground all equipment to prevent static discharge, especially when transferring flammable
liquids.[6]

[e]

Add reagents slowly and in a controlled manner.

e Post-Reaction Work-up and Purification:
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o Quench the reaction carefully, being mindful of any potential exothermic processes.

o Conduct extractions and purifications within the fume hood.

Waste Disposal:

o Dispose of all chemical waste in appropriately labeled containers according to institutional
and local regulations.[10]

o Do not pour organic waste down the drain.[11]
Decontamination:
o Clean all glassware and equipment thoroughly.

o Wipe down the work surfaces in the fume hood.

Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation develops or
persists.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.

Spills: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g.,
vermiculite, sand) and place it in a suitable container for disposal.[13]

Visualizations
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Safe Handling Workflow for Diethyl(trimethylsilylmethyl)malonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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